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An In-depth Technical Guide to the Physicochemical Properties of (4-Bromophenyl)
methanesulfonate

A Note on Chemical Identity: The name "(4-Bromophenyl) methanesulfonate" can be
ambiguous. It may refer to the ester, 4-bromophenyl methanesulfonate (CAS 68574-35-6), or
the isomeric sulfonamide, N-(4-bromophenyl)methanesulfonamide (CAS 4284-50-8). Given the
profound importance of the sulfonamide moiety in therapeutic drug design, this guide will focus
on N-(4-Bromophenyl)methanesulfonamide. This compound serves as a valuable building
block for researchers in medicinal chemistry and drug development.

Core Physicochemical and Structural Properties

N-(4-Bromophenyl)methanesulfonamide is an organic compound featuring a methanesulfonyl
group bonded to the nitrogen of a 4-bromoaniline core.[1] This structure imparts a unique
combination of properties, making it a subject of interest for further chemical modification and
biological screening. The presence of the sulfonamide group allows it to act as a hydrogen
bond donor, a critical feature for molecular recognition at biological targets.[2]
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The key identifiers and physical properties are summarized below for quick reference.

Property Value Source(s)
CAS Number 4284-50-8 [3]
Molecular Formula C7HsBrNO2S [1][3]
Molecular Weight 250.11 g/mol [11[3]
Appearance White to off-white solid/powder  [3]

Melting Point 137-141 °C [3]

Boiling Point 333.0 £ 44.0 °C (Predicted) [3]

Density 1.711 + 0.06 g/cm? (Predicted) [3]

N Soluble in polar solvents like
Solubility [1]
water and alcohols

pKa 7.62 £ 0.10 (Predicted) [3]

Molecular Structure Diagram
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Caption: Molecular structure of N-(4-Bromophenyl)methanesulfonamide.

Spectroscopic Analysis

Spectroscopic data is crucial for the unambiguous identification and quality control of N-(4-
Bromophenyl)methanesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals. The methyl protons
(CHs) of the methanesulfonyl group would appear as a sharp singlet, typically downfield due
to the electron-withdrawing nature of the SOz group. The aromatic protons on the para-
substituted ring will present as a classic AA'BB' system, appearing as two doublets. The N-H
proton will be a broad singlet, and its chemical shift can be variable depending on the solvent
and concentration.

e 13C NMR: The carbon NMR spectrum will show four signals for the aromatic carbons and one
for the methyl carbon.[4] The carbon attached to the bromine atom (ipso-carbon) is
influenced by the "heavy atom effect,” which can cause an upfield shift compared to what
would be expected based on electronegativity alone.[5] The carbon attached to the nitrogen
will also be shifted. The remaining two aromatic carbons will have distinct chemical shifts,
and the methyl carbon will appear at the high-field end of the spectrum.

Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present.[6]

e N-H Stretch: A characteristic sharp to medium absorption band is expected in the region of
3200-3400 cm™1, corresponding to the N-H stretching vibration of the sulfonamide.

e S=0 Stretches: Two strong absorption bands will be present, corresponding to the
asymmetric and symmetric stretching of the S=O bonds in the sulfonyl group. These typically
appear around 1350-1310 cm~?* (asymmetric) and 1170-1140 cm~* (Ssymmetric).[6]

e Aromatic C-H and C=C Stretches: Standard absorptions for the aromatic ring will be
observed above 3000 cm~? (C-H) and in the 1600-1450 cm~* region (C=C).
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Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides fragmentation patterns. The
predicted monoisotopic mass is 248.9459 Da.[7] High-resolution mass spectrometry would
show the characteristic isotopic pattern of bromine (*°*Br and 81Br in an approximate 1:1 ratio),
resulting in two major peaks (M and M+2) of nearly equal intensity.

Synthesis Protocol

The most common and direct synthesis of N-(4-Bromophenyl)methanesulfonamide involves the
reaction of 4-bromoaniline with methanesulfonyl chloride.[1] This is a standard nucleophilic

substitution at the sulfonyl sulfur.

Synthesis Workflow Diagram
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Caption: General workflow for the synthesis of N-(4-Bromophenyl)methanesulfonamide.

Step-by-Step Methodology

 Dissolution: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 4-
bromoaniline (1.0 eq.) in a suitable anhydrous solvent such as dichloromethane (DCM) or
tetrahydrofuran (THF).
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» Addition of Base: Add a non-nucleophilic base, such as pyridine or triethylamine (1.1-1.2
eg.), to the solution. The purpose of the base is to neutralize the hydrochloric acid (HCI)
byproduct that is generated during the reaction, preventing it from protonating the starting
aniline and stopping the reaction.

e Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is a crucial step to control
the exothermicity of the reaction upon adding the highly reactive sulfonyl chloride.

» Addition of Sulfonyl Chloride: Add methanesulfonyl chloride (1.0-1.1 eq.) dropwise to the
stirred solution, ensuring the temperature remains low.

o Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for several hours (typically 2-18 hours) until the reaction is complete, as
monitored by Thin Layer Chromatography (TLC).

o Workup: Quench the reaction by adding water. If DCM is the solvent, transfer the mixture to
a separatory funnel. Wash the organic layer sequentially with a dilute acid (e.g., 1M HCI) to
remove excess base, followed by water and brine.

« Isolation and Purification: Dry the organic layer over an anhydrous drying agent (e.g.,
NazS0a4 or MgSO0a), filter, and remove the solvent under reduced pressure. The resulting
crude solid is typically purified by recrystallization from a suitable solvent system, such as
ethanol/water, to yield the pure N-(4-Bromophenyl)methanesulfonamide.

Applications in Research and Drug Development

The sulfonamide functional group is a well-established pharmacophore found in a wide range
of clinically approved drugs, including antibacterials, diuretics, and kinase inhibitors.[2] N-(4-
Bromophenyl)methanesulfonamide serves as a key intermediate and building block in the
synthesis of more complex, biologically active molecules.[8]

o Scaffold for Library Synthesis: The bromine atom provides a reactive handle for further
functionalization via cross-coupling reactions, such as the Suzuki-Miyaura reaction.[9] This
allows for the rapid generation of a library of diverse analogs for structure-activity
relationship (SAR) studies.
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» Potential Biological Activity: As a standalone molecule, it has been noted for potential
antibacterial or antitumor properties, though specific high-potency examples are part of
broader drug discovery programs.[1] Its derivatives are explored for a wide range of
therapeutic applications.[2]

e Kinase Inhibitor Development: The N-arylsulfonamide motif is a common feature in many
kinase inhibitors, where it can form critical hydrogen bonds within the ATP-binding pocket of
the enzyme.[2][8] This compound provides a ready-made fragment for incorporation into
novel kinase inhibitor designs.

Safety and Handling

Proper handling of N-(4-Bromophenyl)methanesulfonamide is essential in a laboratory setting.
Based on available safety data, the compound presents the following hazards:

¢ Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[10]

e Precautionary Measures:

o Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume
hood.[11]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles,
and a lab coat.[11][12]

o Handling: Avoid breathing dust. Avoid contact with skin and eyes. Wash hands thoroughly
after handling.[12][13]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12]

Always consult the specific Safety Data Sheet (SDS) provided by the supplier before handling
this chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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